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Compound of Interest

Compound Name: 4,4'-Isopropylidenedicyclohexanol

Cat. No.: B1347063

An in-depth examination of the molecular characteristics, synthesis, and applications of 4,4'-
Isopropylidenedicyclohexanol (HBPA), a key compound in advanced material and
pharmaceutical applications.

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of 4,4'-Isopropylidenedicyclohexanol, also known as
Hydrogenated Bisphenol A (HBPA). The document details its chemical formula, molecular
weight, physicochemical properties, synthesis protocols, and its emerging role in the
pharmaceutical industry.

Core Molecular and Physical Properties

4,4'-1sopropylidenedicyclohexanol is a cycloaliphatic diol produced through the
hydrogenation of Bisphenol A (BPA).[1][2] This structural modification, which converts aromatic
rings to saturated cyclohexane rings, imparts superior thermal stability, chemical inertness, and
resistance to UV radiation compared to its precursor.[2] It typically appears as a white
crystalline solid, flakes, or powder.[3]

The key quantitative properties of 4,4'-Isopropylidenedicyclohexanol are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Formula C15H2802

Molecular Weight 240.38 g/mol

CAS Number 80-04-6

Appearance White to almost white flakes, powder, or lumps
Melting Point ~187 °C

Boiling Point 230-234 °C @ 14 mmHg

Density ~1.048 g/cm3

Water Solubility 192 mg/L @ 20°C

Purity (Typical) >93.0% (GC)

Synthesis and Stereochemistry

The primary industrial production method for 4,4'-Isopropylidenedicyclohexanol is the
catalytic hydrogenation of Bisphenol A. This process eliminates the aromaticity of the phenyl
groups, resulting in a saturated alicyclic structure. The reaction conditions, including catalyst
type (e.g., Ruthenium, Rhodium, Nickel-Palladium), temperature, and pressure, are critical
factors that influence the reaction yield and the stereochemical outcome.[4][5][6]

The hydrogenation process leads to the formation of three distinct stereocisomers based on the
spatial orientation of the two hydroxyl groups on the cyclohexane rings: cis-cis, cis-trans, and
trans-trans. The relative ratio of these isomers significantly impacts the physical properties of
the final product and the performance of polymers derived from it.[7] For instance, a higher
proportion of the trans-trans isomer can lead to polymers with enhanced mechanical properties.

[4]18]
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Reactants & Catalyst

Bisphenol A (BPA) Hydrogen Gas (H2) Catalyst (e.g., Ru/Al203)

Process

High-Pressure

Hydrogenation Reactor

Hydrogenation
120-180°C, 40-70 bar)

Products & Isomers

4,4'-Isopropylidenedicyclohexanol
(Isomer Mixture)

HBPA Product
(Isomer Mixture)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

